N-(4-chloro-2-fluorophenyl)-9H-xanthene-9-carboxamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C20H13ClFNO2/c21-12-9-10-16(15(22)11-12)23-20(24)19-13-5-1-3-7-17(13)25-18-8-4-2-6-14(18)19/h1-11,19H,(H,23,24)
• InChI Key: ZKGUEHVQHCXECW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)C(=O)NC4=C(C=C(C=C4)Cl)F
• Molecular Formula: C20H13ClFNO2
• Molecular Weight: 353.8 g/mol

Description

“N-(4-chloro-2-fluorophenyl)-9H-xanthene-9-carboxamide” is a complex organic compound. It contains a xanthene backbone, which is a tricyclic system consisting of two benzene rings bridged by a pyran ring. Attached to this backbone is a carboxamide group and a 4-chloro-2-fluorophenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the xanthene backbone, the introduction of the 4-chloro-2-fluorophenyl group, and the attachment of the carboxamide group. The exact methods would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the xanthene backbone, with the 4-chloro-2-fluorophenyl group and the carboxamide group attached at specific positions. The presence of the chlorine and fluorine atoms would likely result in regions of high electron density, which could influence the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present and their positions on the xanthene backbone. The carboxamide group could potentially undergo hydrolysis, while the 4-chloro-2-fluorophenyl group might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present and their positions on the xanthene backbone.

Mechanism of Action

The mechanism of action of this compound is not clear without more specific information about its intended use. If it’s intended to be a drug, it would interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and proper ventilation.